Cas no 53616-28-7 (5-(Bromomethyl)-4-isopropyl-1-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one)

• Product Name: 5-(Bromomethyl)-4-isopropyl-1-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• CAS No: 53616-28-7
• MF: C₁₄H₁₇BrN₂O
• MW: 309.201582670212
• CID: 356851
• PubChem ID: 12883634
• Update Time: 2025-10-30

5-(Bromomethyl)-4-isopropyl-1-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,5-(bromomethyl)-1,2-dihydro-1-methyl-4-(1-methylethyl)-2-phenyl-
• SCHEMBL3526669
• XBESMQIHFLWKGS-UHFFFAOYSA-N
• 5-bromomethyl-4-isopropyl-1-methyl-2-phenyl-1,2-dihydro-pyrazol-3-one
• 53616-28-7
• 5-(Bromomethyl)-4-isopropyl-1-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C14H17BrN2O/c1-10(2)13-12(9-15)16(3)17(14(13)18)11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3
• InChI Key： XBESMQIHFLWKGS-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(N(C2C=CC=CC=2)N1C)=O)C(C)C

Computed Properties

• Exact Mass: 308.05251
• Monoisotopic Mass: 308.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

Additional information on 5-(Bromomethyl)-4-isopropyl-1-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

5-(Bromomethyl)-4-isopropyl-1-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one: A Comprehensive Overview

The compound 5-(Bromomethyl)-4-isopropyl-1-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one, identified by the CAS registry number 53616-28-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolones, which are derivatives of pyrazole with a ketone group. The structure of this molecule is characterized by a pyrazole ring fused with a ketone group, along with substituents that include a bromomethyl group, an isopropyl group, and a methyl group attached at specific positions on the ring. The presence of these substituents imparts unique chemical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrazolone derivatives in drug discovery and development. The 5-(Bromomethyl)-4-isopropyl-1-methyl-2-phenyl moiety within this compound has been shown to exhibit potential anti-inflammatory and antioxidant activities. Researchers have explored its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings suggest that this compound could serve as a lead molecule for the development of novel anti-inflammatory agents.

In addition to its pharmacological applications, the compound has also been studied for its role in organic synthesis. The bromomethyl group present in the molecule acts as an electrophilic center, making it suitable for various nucleophilic substitution reactions. This property has been exploited in the synthesis of biologically active compounds, including antibiotics and antiviral agents. Recent advancements in asymmetric synthesis techniques have further enhanced the utility of this compound by enabling the preparation of enantiomerically pure derivatives, which are crucial for drug development.

The structural complexity of 5-(Bromomethyl)-4-isopropyl-substituted pyrazolones also makes them valuable in materials science. Researchers have investigated their potential as precursors for the synthesis of advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. The ability of this compound to form stable coordination bonds with metal ions has been a focal point of recent studies, highlighting its potential in creating novel functional materials.

The synthesis of 5-(Bromomethyl)-4-isopropyl-substituted pyrazolones involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by functionalization with the desired substituents. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For instance, the use of transition metal catalysts has enabled the formation of complex stereochemical arrangements within the molecule, which were previously challenging to achieve.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its molecular structure and stability under various conditions. The presence of aromatic rings and heteroatoms within the molecule contributes to its distinct electronic properties, which are critical for its reactivity in chemical transformations.

Environmental considerations have also come into play with recent research on this compound. Studies have explored its biodegradability and toxicity profiles to assess its environmental impact. Findings indicate that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in natural environments. However, further research is needed to fully understand its ecological implications.

In conclusion, 5-(Bromomethyl)-4-isopropyl-substituted pyrazolones represent a versatile class of compounds with diverse applications across multiple disciplines. From drug discovery to materials science, their unique chemical properties continue to drive innovative research directions. As advancements in synthetic methodologies and analytical techniques unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.